Cas no 61223-76-5 (4-Heptanone, 3-[(dimethylamino)methylene]-)

4-Heptanone, 3-[(dimethylamino)methylene]- structure
61223-76-5 structure
Product Name:4-Heptanone, 3-[(dimethylamino)methylene]-
CAS No:61223-76-5
MF:C10H19NO
MW:169.263962984085
CID:487708
Update Time:2024-01-30

4-Heptanone, 3-[(dimethylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

    • 4-Heptanone, 3-[(dimethylamino)methylene]-
    • 3-(dimethylaminomethylidene)heptan-4-one
    • Inchi: 1S/C10H19NO/c1-5-7-10(12)9(6-2)8-11(3)4/h8H,5-7H2,1-4H3
    • InChI Key: DBVFSVWBZAQBBK-UHFFFAOYSA-N
    • SMILES: CCC(=CN(C)C)C(=O)CCC

Computed Properties

  • Exact Mass: 169.14677

Experimental Properties

  • Density: 0.884±0.06 g/cm3(Predicted)
  • Boiling Point: 247.0±23.0 °C(Predicted)
  • PSA: 20.31
  • pka: 5.83±0.70(Predicted)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd